1-(4-Methoxyphenyl)-3-(2-thienyl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Methoxyphenyl)-3-(2-thienyl)prop-2-en-1-one, also known as 4-MeO-THP, is a synthetic compound that belongs to the family of chalcones. It has been widely studied in the field of medicinal chemistry due to its promising pharmacological properties.
Scientific Research Applications
- 4’-Methoxychalcone exhibits antioxidant properties, which can help neutralize harmful free radicals in the body. Its ability to scavenge reactive oxygen species (ROS) makes it relevant for potential therapeutic applications .
- Inflammation plays a crucial role in various diseases. 4’-Methoxychalcone has demonstrated anti-inflammatory effects by inhibiting pro-inflammatory mediators. Researchers explore its potential as a natural anti-inflammatory agent .
- Preliminary studies suggest that 4’-Methoxychalcone may inhibit cancer cell growth. It shows promise in suppressing tumor proliferation and inducing apoptosis (programmed cell death). Further investigations are needed to validate its efficacy against specific cancer types .
- 4’-Methoxychalcone exhibits antimicrobial activity against bacteria and fungi. Researchers investigate its potential as an alternative to conventional antibiotics or antifungal agents .
- Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, involve oxidative stress and inflammation. 4’-Methoxychalcone’s antioxidant and anti-inflammatory properties make it a candidate for neuroprotection. Studies explore its impact on neuronal health and cognitive function .
- Metabolic syndrome includes conditions like obesity, insulin resistance, and dyslipidemia. 4’-Methoxychalcone may modulate lipid metabolism, improve insulin sensitivity, and regulate glucose levels. Researchers investigate its potential in managing metabolic disorders .
Antioxidant Activity
Anti-Inflammatory Effects
Anticancer Potential
Antimicrobial Properties
Neuroprotective Effects
Metabolic Syndrome Management
properties
IUPAC Name |
(E)-1-(4-methoxyphenyl)-3-thiophen-2-ylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O2S/c1-16-12-6-4-11(5-7-12)14(15)9-8-13-3-2-10-17-13/h2-10H,1H3/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGTXYTPJTDWEBQ-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C=CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)/C=C/C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.